Cas no 2137951-48-3 (methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate
• CAS No: 2137951-48-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6422648
• PubChem ID: 165473369
• Update Time: 2025-05-20

methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate
• EN300-1107650
• 2137951-48-3

• Inchi： 1S/C11H16N2O2/c1-15-11(14)10-6-8(12)7-13(10)9-4-2-3-5-9/h6-7,9H,2-5,12H2,1H3
• InChI Key： OVNFUCNMEKJTJU-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1C1CCCC1)N)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate

Introduction to Methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate (CAS No. 2137951-48-3)

Methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate, identified by its CAS number 2137951-48-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivatives, a class of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate consists of a pyrrole ring substituted with an amino group at the 4-position and a carboxylate ester group at the 2-position, further functionalized with a cyclopentyl side chain. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in pyrrole derivatives due to their potential as pharmacological agents. The amino group and the carboxylate ester moiety in methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate provide multiple sites for chemical modification, enabling the synthesis of novel analogs with tailored biological activities. These modifications can enhance binding affinity, improve pharmacokinetic profiles, and reduce toxic side effects, thereby increasing the therapeutic efficacy of the compounds.

One of the most compelling aspects of methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate is its potential as a precursor in the synthesis of more complex drug molecules. Researchers have leveraged this compound to develop new treatments for various diseases, including infectious diseases, cancer, and neurological disorders. The cyclopentyl group, in particular, has been shown to influence the metabolic stability and bioavailability of drug candidates, making it an attractive feature for medicinal chemists.

Recent studies have highlighted the role of pyrrole derivatives in modulating enzyme activity and receptor binding. For instance, modifications to the amino and carboxylate groups have been found to enhance interactions with specific targets, leading to improved therapeutic outcomes. The structural flexibility of methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate allows for diverse chemical transformations, enabling researchers to explore a wide range of pharmacological possibilities.

The synthesis of methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and esterification play crucial roles in constructing the desired molecular framework.

In addition to its synthetic significance, methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate has been studied for its potential role in drug delivery systems. The compound's ability to form stable complexes with other molecules makes it an excellent candidate for developing novel formulations that enhance drug solubility and target specificity. These advancements in drug delivery are crucial for improving patient compliance and therapeutic success rates.

The pharmacological properties of methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate have been investigated through both in vitro and in vivo experiments. Initial studies have shown promising results in terms of anti-inflammatory, antimicrobial, and anticancer activities. Further research is ongoing to elucidate the mechanisms by which this compound exerts its effects and to identify potential therapeutic applications.

The development of new drugs is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The insights gained from studying compounds like methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate contribute to our understanding of disease pathways and provide new opportunities for therapeutic intervention. As research continues to evolve, it is expected that more innovative applications will emerge from this class of molecules.

In conclusion, methyl 4-amino-1-cyclopentyl-1H-pyrrole-2-carboxylate (CAS No. 2137951-48-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile biological activities make it a valuable tool for drug discovery and development. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs and improving patient outcomes.